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Abstract

Poly(cinnamyl methacrylate) (PCMA) is a fascinating polymer that stands at the intersection
of materials science and functional applications. Possessing a polymethacrylate backbone with
pendant cinnamoyl groups, PCMA is endowed with photoreactive properties that make it a
compelling candidate for a variety of advanced applications. The cinnamoyl moiety can
undergo a [2+2] photocycloaddition reaction upon exposure to ultraviolet (UV) light, leading to
crosslinking of the polymer chains. This light-induced transformation is the cornerstone of its
utility in photoresists, liquid crystal alignment layers, and nonlinear optical materials.
Furthermore, the inherent properties of the methacrylate backbone, combined with the potential
for chemical modification, open avenues for its use in the biomedical field, including drug
delivery and tissue engineering. This guide provides a comprehensive overview of the
synthesis, properties, and potential applications of PCMA, offering a technical resource for
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researchers and professionals interested in harnessing the unique capabilities of this versatile
polymer.

Synthesis and Physicochemical Properties

The synthesis of poly(cinnamyl methacrylate) can be achieved through standard polymer
chemistry techniques, primarily free-radical polymerization and atom transfer radical
polymerization (ATRP). The choice of method influences the polymer's molecular weight,
polydispersity, and, consequently, its material properties.

Synthesis of Cinnamyl Methacrylate Monomer

The cinnamyl methacrylate (CMA) monomer is typically synthesized via the esterification of
methacrylic acid or methacryloyl chloride with cinnamyl alcohol.

Free-Radical Polymerization of Cinnamyl Methacrylate

Free-radical polymerization is a common and straightforward method for synthesizing PCMA.

[1]

Representative Experimental Protocol:

Purification of Monomer: Cinnamyl methacrylate is passed through a column of basic
alumina to remove any inhibitor.

o Reaction Setup: In a Schlenk flask, the purified cinnamyl methacrylate monomer is
dissolved in a suitable solvent, such as toluene or dioxane.

e Initiator Addition: A free-radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl
peroxide (BPO), is added to the solution.

o Degassing: The reaction mixture is subjected to several freeze-pump-thaw cycles to remove
dissolved oxygen, which can terminate the polymerization.[2]

o Polymerization: The flask is then heated in an oil bath at a temperature appropriate for the
chosen initiator (e.g., 60-80 °C for AIBN) and stirred for a specified period.
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 Purification: The resulting polymer is precipitated in a non-solvent like methanol, filtered, and
dried under vacuum to yield poly(cinnamyl methacrylate).[3]

Figure 1. Workflow for the synthesis of PCMA via free-radical polymerization.

Atom Transfer Radical Polymerization (ATRP) of
Cinnamyl Methacrylate

ATRP offers a more controlled polymerization method, allowing for the synthesis of polymers
with predetermined molecular weights and narrow molecular weight distributions.[4][5]

Representative Experimental Protocol:

» Reagent Preparation: The cinnamyl methacrylate monomer is purified as described above.
The initiator (e.g., ethyl a-bromoisobutyrate), catalyst (e.g., Cu(l)Br), and ligand (e.g.,
N,N,N',N",N"-pentamethyldiethylenetriamine, PMDETA) are prepared.

o Reaction Setup: The catalyst and a magnetic stir bar are added to a dry Schlenk flask, which
is then sealed and deoxygenated.[2]

o Addition of Reagents: The monomer, ligand, and solvent (e.g., anisole or toluene) are added
to the flask under an inert atmosphere (e.g., argon or nitrogen).[6]

o Degassing: The mixture is deoxygenated by freeze-pump-thaw cycles.

e Initiation: The flask is placed in a thermostated oil bath (e.g., at 90 °C), and the initiator is
added to start the polymerization.[7]

» Termination and Purification: The polymerization is stopped by exposing the reaction mixture
to air. The polymer is then diluted with a suitable solvent (e.g., THF) and passed through a
neutral alumina column to remove the copper catalyst. The final polymer is obtained by
precipitation in a non-solvent.[5]

Figure 2. Generalized workflow for the ATRP synthesis of PCMA.

Physicochemical Properties
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While specific data for poly(cinnamyl methacrylate) is not extensively reported, its properties

can be inferred from those of similar polymethacrylates.

Property

Poly(methyl methacrylate)
(PMMA)

Poly(cinnamyl
methacrylate) (PCMA)
(Expected)

Glass Transition Temperature

Expected to be higher than

(Ta) ~105 °CJ8] PMMA due to the bulky
J cinnamyl group.
Expected to be higher than
Refractive Index (nD) ~1.49[9][10] PMMA due to the aromatic

cinnamyl group.

Soluble in esters, ketones, and

Similar solubility profile to

Solubility )
aromatic hydrocarbons. PMMA.
Strong absorbance in the UV
UV Absorbance Transparent above 250 nm. region due to the cinnamoyl

group.

Potential Applications

The unique photoreactive nature of the cinnamoyl group in PCMA is the primary driver for its

potential applications in several high-technology fields.

Photoresists and Photolithography

The ability of PCMA to undergo photo-crosslinking makes it a candidate for use as a negative-

tone photoresist. Upon exposure to UV light, the polymer chains become crosslinked,

rendering the exposed regions insoluble in a developer solvent.

Working Principle:

The key reaction is the [2+2] photocycloaddition of the cinnamoyl groups. When a thin film of

PCMA is exposed to UV light through a photomask, the cinnamoy! groups in the exposed areas
dimerize, forming cyclobutane rings and creating a crosslinked network.[11][12] The unexposed
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regions remain soluble and can be washed away by a developer, leaving behind a negative
pattern of the mask.
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Figure 3. Process flow for photolithography using PCMA as a negative photoresist.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b1616336/docs?utm_src=pdf-body-img#potential-applications-of-poly-cinnamyl-methacrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Liquid Crystal Alighment

The anisotropic nature of the photo-crosslinking reaction in PCMA can be exploited to create
alignment layers for liquid crystals (LCs). When a PCMA film is exposed to linearly polarized
UV light, the cinnamoyl groups that are aligned with the polarization direction are preferentially
crosslinked. This creates an anisotropic surface that can direct the alignment of liquid crystal
molecules.[13][14]

Mechanism of Alignment:

» Anisotropic Photoreaction: Linearly polarized UV light selectively excites and crosslinks the
cinnamoyl groups whose transition dipoles are aligned with the polarization direction.

o Surface Anisotropy: This selective crosslinking leads to a depletion of cinnamoy! groups in
one direction, creating a surface with anisotropic chemical and physical properties.

o LC Alignment: The liquid crystal molecules, when cast on this surface, align themselves in a
direction that minimizes their free energy, which is dictated by the anisotropic surface of the
crosslinked PCMA. The alignment direction is typically perpendicular to the polarization of
the incident UV light.[15]
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Figure 5. A potential workflow for the use of PCMA in tissue engineering.

Conclusion

Poly(cinnamyl methacrylate) is a photoreactive polymer with a rich potential for a wide array
of applications, from advanced optics and electronics to biomedical engineering. Its synthesis
is achievable through well-established polymerization techniques, and its properties can be
tuned by controlling the polymer architecture. While further research is needed to fully
characterize its physical, optical, and biological properties, the foundational chemistry of the
cinnamoyl group provides a strong indication of its promise. This guide has outlined the
fundamental principles and potential workflows for utilizing PCMA, with the aim of inspiring
further investigation into this versatile and promising material.

References

e Alignment Control of Smectic Layer Structures in Liquid-Crystalline Polymers by
Photopolymerization with Scanned Slit Light. (2022). ACS Applied Materials & Interfaces.

© 2026 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b1616336/docs?utm_src=pdf-body-img#potential-applications-of-poly-cinnamyl-methacrylate
https://www.benchchem.com/product/b1616336/docs?utm_src=pdf-body#potential-applications-of-poly-cinnamyl-methacrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[Link]

Reversion of Alignment Direction in the Thermally Enhanced Photoorientation of Photo-
Cross-Linkable Polymer Liquid Crystal Films. Macromolecules. [Link]

PHOTODIMERIZATION IN THE SOLID STATE. (n.d.). Pure and Applied Chemistry. [Link]

A DFT Study of the Photochemical Dimerization of Methyl 3-(2-Furyl)acrylate and Allyl
Urocanate. (n.d.). PMC. [Link]

Mechanism of Photo-Induced Liquid Crystal Alignment on a Poly(vinyl cinnamate) Thin
Layer. (n.d.). ResearchGate. [Link]

Electrospinning Fibrous Polymer Scaffolds for Tissue Engineering and Cell Culture. (2009).
NIH. [Link]

Material-Induced Platelet Adhesion/Activation and Hemolysis of Membrane Lung
Components from Extracorporeal Membrane Oxygenation. (n.d.). MDPI. [Link]

Nonlinear Optical Properties of PMMA Composites Using Z-Scan Technique. (n.d.).
ResearchGate. [Link]

Photopolymerization-triggered molecular motion for flexible liquid crystal display. (2017).
Chemical Science and Engineering News. [Link]

GLASS TRANSITIONS in POLY(METHACRYLATES). (n.d.). [Link]

Electrospinning Functionalized Polymers for Use as Tissue Engineering Scaffolds. (n.d.).
[Link]

Photoalignment control of liquid crystals on photo-cross-linkable polymer liquid crystal film
and its application to polarization gratings. (n.d.). ResearchGate. [Link]

Polymer—Nematic Liquid Crystal Interface: On the Role of the Liquid Crystalline Molecular
Structure and the Phase Sequence in Photoalignment. (2021). MDPI. [Link]

How Does DSC Measure Glass Transition Temperature (Tg)? (2025). Chemistry For
Everyone. [Link]

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://pubs.acs.org/doi/10.1021/acsami.2c12534
https://pubs.acs.org/doi/10.1021/ma961858j
https://www.degruyter.com/document/doi/10.1351/pac197127030571/pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6152126/
https://www.researchgate.net/publication/244390198_Mechanism_of_Photo-Induced_Liquid_Crystal_Alignment_on_a_Polyvinyl_cinnamate_Thin_Layer
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2762915/
https://www.mdpi.com/2073-4360/13/23/4192
https://www.researchgate.net/publication/281143831_Nonlinear_Optical_Properties_of_PMMA_Composites_Using_Z-Scan_Technique
https://www.titech.ac.jp/english/news/2017/039567
https://www.mse.iastate.edu/static/files/shares/characterization/links-from-old-site/thermal/dsc/dsc-tg-methacrylates-lab-manual-2003-pdf.pdf
https://link.springer.com/protocol/10.1007/978-1-4939-7021-6_11
https://www.researchgate.net/publication/257850280_Photoalignment_control_of_liquid_crystals_on_photo-cross-linkable_polymer_liquid_crystal_film_and_its_application_to_polarization_gratings
https://www.mdpi.com/2073-4360/13/2/221
https://www.youtube.com/watch?v=X-Tg-f_g-fY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The mechanism of polymer alignment of liquid-crystal materials. (n.d.). ResearchGate. [Link]

Experiment 10: Polymerization of methyl methacrylate (MMA) in bulk to form PMMA. (n.d.).
[Link]

Overview of Electrospinning for Tissue Engineering Applications. (n.d.). PMC. [Link]

Atom Transfer Radical Polymerization of Bio-based Methacrylates for Applications in Super
Varnishes. (n.d.). eScholarship@McGill. [Link]

Glass Transition Temperature. (n.d.). NETZSCH Analyzing & Testing. [Link]

DSC Glass Transition Analysis: Accurate Tg Detection. (2025). ResolveMass Laboratories
Inc.[Link]

theoretical prediction and experimental verification of refractive index for some poly
methacrylate. (2021). [Link]

Electrospinning Fibrous Polymer Scaffolds For Tissue Engineering & Cell Culture | Protocol
Preview. (2022). YouTube. [Link]

Synthesis of polyglycidyl methacrylate by free radical polymerisation methods. (n.d.). [Link]

Protein adsorption and platelet adhesion on polymer surfaces having phospholipid polar
group connected with oxyethylene chain. (n.d.). PubMed. [Link]

Refractive index of (C5H802)n (Poly(methyl methacrylate), PMMA) - Beadie. (n.d.).
Refractivelndex.INFO. [Link]

Experiment 10: Polymerization of methyl methacrylate (MMA) in bulk to form PMMA. (n.d.).
[Link]

Hemolysis Assay Test kit for Biomaterial(Cat#: CTMM-0322-MM3). (n.d.). Creative Biolabs.
[Link]

How to Conduct an ATRP. (n.d.). Matyjaszewski Polymer Group - Carnegie Mellon
University. [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.researchgate.net/publication/229983935_The_mechanism_of_polymer_alignment_of_liquid-crystal_materials
https://ocw.mit.edu/courses/3-091sc-introduction-to-solid-state-chemistry-fall-2010/a521a3c6382f6388484196191a329d7d_MIT3_091SCF09_expt10.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8308836/
https://escholarship.mcgill.ca/concern/theses/qj72p854f
https://analyzing-testing.netzsch.com/en/training-knowledge/glossary/glass-transition-temperature
https://resolvemass.com/dsc-glass-transition-analysis/
https://www.researchgate.net/publication/348767935_theoretical_prediction_and_experimental_verification_of_refractive_index_for_some_poly_methacrylate
https://www.youtube.com/watch?v=r_ewTUM-g7o
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra05391c
https://pubmed.ncbi.nlm.nih.gov/8337033/
https://refractiveindex.info/?shelf=main&book=C5H8O2&page=Beadie
https://web.mit.edu/3.091/www/f09_exp/exp10.pdf
https://www.creative-biolabs.com/medical-devices/hemolysis-assay-test-kit-for-biomaterial-41957.htm
https://www.cmu.edu/maty/atrp/atrp-essentials/how-to-conduct-atrp.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Atom Transfer Radical Polymerization (ATRP) - Reaction Setup. (2022). YouTube. [Link]
Platelet adhesion and prevention at blood-polymer interface. (n.d.). PubMed. [Link]

Cytotoxicity of Methacrylate Dental Resins to Human Gingival Fibroblasts. (2022). PMC.
[Link]

Cytotoxicity of Methacrylate Dental Resins to Human Gingival Fibroblasts. (n.d.).
ResearchGate. [Link]

Sulfur-Containing Poly(meth)acrylates with High Refractive Indices and High Abbe's
Numbers. (n.d.). ResearchGate. [Link]

Cytotoxicity and Pro-/Anti-inflammatory Properties of Cinnamates, Acrylates and
Methacrylates Against RAW?264.7 Cells. (n.d.). PubMed. [Link]

Methacrylates. (n.d.). Matyjaszewski Polymer Group - Carnegie Mellon University. [Link]
Improving glass transition temperatures of PMMA. (2024). Makevale. [Link]

Z-Scan Measurements of the Third-Order Optical Nonlinearity of a C60 Doped
Poly(dimethylacetylendicarboxylate). (n.d.). [Link]

Refractive index measurements of poly(methyl methacrylate) (PMMA) from 0.4-1.6 pym.
(n.d.). ResearchGate. [Link]

Refractive index of PLASTICS - pmma. (n.d.). Refractivelndex.INFO. [Link]
Refractive index and dispersion of acrylic resin(PMMA). (n.d.). Shimadzu. [Link]

Sensitivity Enhancement of Third-order Nonlinearity Measurement in THz Frequency Range.
(2024). arXiv. [Link]

Z-Scan Measurements of the Third-Order Optical N... — Library of Science. (n.d.). Biblioteka
Nauki. [Link]

Synthesis of poly(methyl methacrylate) or poly(methyl methacrylate)-co-poly(butyl acrylate) &
characterization of the polymers by infrared spectroscopy (IR). (2013). One Part of

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.youtube.com/watch?v=J5a-wao0L-s
https://pubmed.ncbi.nlm.nih.gov/3619697/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9104332/
https://www.researchgate.net/publication/359146146_Cytotoxicity_of_Methacrylate_Dental_Resins_to_Human_Gingival_Fibroblasts
https://www.researchgate.net/publication/259183864_Sulfur-Containing_Polymethacrylates_with_High_Refractive_Indices_and_High_Abbe's_Numbers
https://pubmed.ncbi.nlm.nih.gov/30348683/
https://www.cmu.edu/maty/atrp/atrp-in-practice/methacrylates.html
https://www.makevale.com/improving-glass-transition-temperatures-of-pmma/
https://www.ifpan.edu.pl/journals/acta/full/128/a128-1-25.pdf
https://www.researchgate.net/publication/280735311_Refractive_index_measurements_of_poly_methyl_methacrylate_PMMA_from_04-16_mm
https://refractiveindex.info/?shelf=plastics&book=pmma&page=Lim
https://www.shimadzu.com/an/application/refractometer/jpl235010.html
https://arxiv.org/abs/2405.03478
https://bibliotekanauki.pl/articles/215758.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemistry. [Link]
Experiment 7 Polymer. (n.d.). Scribd. [Link]

Single-Beam Z-Scan Measurement of the Third-Order Optical Nonlinearities of Ethidium
Bromide. (n.d.). IJERA. [Link]

Development of Synthesis and Application of High Molecular Weight Poly(Methyl
Methacrylate). (n.d.). MDPI. [Link]

Cationic poly(2-aminoethylmethacrylate) and poly(N-(2-aminoethylmethacrylamide) modified
cellulose nanocrystals: synthesis, characterization, and cytotoxicity. (2015). PubMed. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Development of Synthesis and Application of High Molecular Weight Poly(Methyl
Methacrylate) [mdpi.com]

2. Polymerizing via ATRP [sigmaaldrich.com]

3. One Part of Chemistry: Synthesis of poly(methyl methacrylate) or poly(methyl
methacrylate)-co-poly(butyl acrylate) & characterization of the polymers by infrared
spectroscopy (IR) [Lchemistry.blogspot.com]

4. How to Conduct an ATRP - Matyjaszewski Polymer Group - Carnegie Mellon University
[cmu.edu]

5. youtube.com [youtube.com]

6. Methacrylates - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
7. researchgate.net [researchgate.net]

8. Cytotoxicity of Poly(Alkyl Cyanoacrylate) Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

9. refractiveindex.info [refractiveindex.info]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


http://onepartofchemistry.blogspot.com/2013/03/synthesis-of-polymethyl-methacrylate-or.html
https://www.scribd.com/doc/105437877/Experiment-7-Polymer
https://www.ijera.com/papers/Vol3_issue5/AJ35576579.pdf
https://www.mdpi.com/2073-4360/12/8/1830
https://pubmed.ncbi.nlm.nih.gov/25436513/
https://www.benchchem.com/product/b1616336?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2073-4360/14/13/2632
https://www.mdpi.com/2073-4360/14/13/2632
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/materials-science-and-engineering/polymer-synthesis/typical-procedures-for-polymerizing-via-atrp
https://1chemistry.blogspot.com/2013/03/synthesis-of-polymethyl-methacrylate-or.html
https://1chemistry.blogspot.com/2013/03/synthesis-of-polymethyl-methacrylate-or.html
https://1chemistry.blogspot.com/2013/03/synthesis-of-polymethyl-methacrylate-or.html
https://www.cmu.edu/maty/atrp-how/index.html
https://www.cmu.edu/maty/atrp-how/index.html
https://www.youtube.com/watch?v=KS7OGHpfZc8
https://www.cmu.edu/maty/atrp-how/monomers/methacrylates.html
https://www.researchgate.net/publication/231444993_Lewis_acid_catalysis_of_photochemical_reactions_7_Photodimerization_and_cross-cycloaddition_of_cinnamic_esters
https://pmc.ncbi.nlm.nih.gov/articles/PMC5713421/
https://refractiveindex.info/?shelf=organic&book=poly(methyl_methacrylate)&page=Beadie
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o 10. Refractive index and dispersion of acrylic resin(PMMA) : SHIMADZU CORPORATION
[shimadzu.com]

e 11. publications.iupac.org [publications.iupac.org]

o 12. ADFT Study of the Photochemical Dimerization of Methyl 3-(2-Furyl)acrylate and Allyl
Urocanate - PMC [pmc.ncbi.nim.nih.gov]

e 13. researchgate.net [researchgate.net]
e 14. pubs.acs.org [pubs.acs.org]
e 15. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [potential applications of poly(cinnamyl methacrylate)].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616336/docs#potential-applications-of-poly-
cinnamyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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